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Compound of Interest

Compound Name: PQ 69

Cat. No.: B610179 Get Quote

For researchers, scientists, and drug development professionals, the selection of polymers in

hair care formulations is critical to achieving desired performance characteristics such as hold,

curl retention, and sensory feel. This guide provides an objective comparison of

Polyquaternium-69 against other commonly used Polyquaternium compounds, supported by

available experimental data.

Polyquaterniums are a class of cationic polymers widely used in cosmetics for their

conditioning and film-forming properties. Their positive charge allows them to adsorb onto the

negatively charged surface of hair, providing benefits like improved combability, reduced static,

and styling hold. This guide focuses on the performance of these polymers in hair styling

applications, with a particular emphasis on curl retention under high humidity and hair stiffness.

Performance Data Summary
The following tables summarize the available quantitative and qualitative data for

Polyquaternium-69 and other selected Polyquaternium compounds. It is important to note that

direct, side-by-side comparative studies with standardized methodologies for all these polymers

are not readily available in published literature. The data presented is compiled from various

sources and should be interpreted with this in mind.
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Polymer
Key Performance

Characteristics
Primary Applications Build-up Potential

Polyquaternium-4

Superior film-former,

high curl retention

even in humidity, very

stiff.[1]

Hair gels and other

styling products

requiring strong hold.

[1]

High

Polyquaternium-10

Light hold, frizz

control, improves

manageability, defines

curls, good

moisturizing and film-

forming properties.[2]

Shampoos,

conditioners, and

styling products.[2]

Can be difficult to

remove, especially

heavier grades.[2]

Polyquaternium-11

Provides light hold

and curl retention, can

impart a tacky feel.[1]

Mousses and lotions.

[1]
Moderate

Polyquaternium-46

Provides ultra-strong

hold and outstanding

curl retention, even at

high humidity levels.

[3]

Hair mousse and

other styling products.

[3]

Not specified

Polyquaternium-69

Excellent high

humidity curl

retention, strong and

durable hold, shine

enhancement, and

frizz control.[4]

Gels, mousses, styling

creams & lotions.[4]

Low, likely removed

with 1-2 shampoos.

Polyquaternium-86
Good curl retention

and stiffness.
Hair styling gels. Not specified

Quantitative Performance Data
High Humidity Curl Retention
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High humidity curl retention is a critical measure of a styling polymer's ability to maintain a

hairstyle in humid conditions.

Polymer
% Curl Retention at 90%

RH, 25°C (Time)
Data Source

Polyquaternium-69 (as

AquaStyle™ 300)
>90% (after 24 hours) --INVALID-LINK--

PVP/VA Copolymer

(Commercial Gel)
<50% (after 1 hour) --INVALID-LINK--

Polyquaternium-86

~70% (initial), dropping to

~55% (after 8 hours) at 95%

RH, 35°C

--INVALID-LINK--

PVP K-90

~65% (initial), dropping to

~45% (after 8 hours) at 95%

RH, 35°C

--INVALID-LINK--

VP/VA Copolymer

~65% (initial), dropping to

~45% (after 8 hours) at 95%

RH, 35°C

--INVALID-LINK--

Hair Stiffness
Stiffness is a measure of the hold and rigidity a styling polymer imparts to the hair. This is often

measured using a texture analyzer.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Polymer
Stiffness (Peak

Force in N)

Stiffness Durability

(F10/F1)
Data Source

Polyquaternium-69

(4% solids in

Carbomer gel)

Higher than

commercial PVP gel

Higher than

commercial PVP gel
--INVALID-LINK--

Polyquaternium-86 ~10 N Not specified --INVALID-LINK--

PVP K-90 ~12 N Not specified --INVALID-LINK--

VP/VA Copolymer ~8 N Not specified --INVALID-LINK--

Experimental Protocols
High Humidity Curl Retention Test
Objective: To evaluate the ability of a hair styling polymer to maintain a curl under high humidity

conditions.

Methodology:

Hair Tress Preparation: Standardized human hair tresses (e.g., 2g, 20cm) are washed with a

clarifying shampoo and air-dried.

Product Application: A defined amount of the test formulation (e.g., 0.5g of a gel containing

the polymer) is evenly applied to each hair tress.

Curling: The treated tresses are rolled onto mandrels, secured, and dried overnight in a

controlled environment (e.g., 25°C, 50% Relative Humidity).

Initial Measurement: After drying, the curled tresses are carefully removed from the mandrels

and their initial length (L₀) is measured.

Humidity Exposure: The curled tresses are suspended in a humidity chamber set to specific

conditions (e.g., 90% Relative Humidity and 25°C).

Length Measurement Over Time: The length of the tresses (Lt) is measured at

predetermined time intervals (e.g., 1, 4, 8, 24 hours). The fully extended length of the hair
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tress (L) is also recorded.

Calculation: The percentage of curl retention is calculated using the following formula: % Curl

Retention = [(L - Lt) / (L - L₀)] * 100
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Preparation Testing Analysis

Prepare Hair Tress Apply Test Product Curl and Dry Measure L₀ Expose to High Humidity Measure Lt over time Calculate % Curl Retention

Sample Preparation

Instrumental Analysis

Data Analysis

Prepare Flat Hair Tress

Apply Test Formulation

Dry Under Controlled Conditions

Setup Texture Analyzer with 3-Point Bend Rig

Perform Repetitive Bending Cycles

Record Force Data (F1 to F10)

Determine Initial Stiffness (F1) Calculate Stiffness Durability (F10/F1)
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Polymer Backbone
(e.g., Cellulose, Acrylate, etc.)

Quaternary Ammonium Group
(Cationic Center)

Pendant Group

Counter Ion
(e.g., Cl-, SO4²⁻)

Ionic Bond
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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